Cas no 1175271-98-3 (N-(4-Bromobenzyl)-2,2-dimethoxyacetamide)

• Product Name: N-(4-Bromobenzyl)-2,2-dimethoxyacetamide
• CAS No: 1175271-98-3
• MF: C₁₁H₁₄BrNO₃
• MW: 288.137762546539
• CID: 845334
• PubChem ID: 67520671
• Update Time: 2025-06-27

N-(4-Bromobenzyl)-2,2-dimethoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Bromobenzyl)-2,2-dimethoxyacetamide
• AK127411
• KB-258195
• SureCN2748405
• SCHEMBL2748405
• NRUXBCUNJVHPFQ-UHFFFAOYSA-N
• DTXSID30737413
• 1175271-98-3
• DB-343564
• N-[(4-bromophenyl)methyl]-2,2-dimethoxyacetamide

• MDL： MFCD24038861
• Inchi： 1S/C11H14BrNO3/c1-15-11(16-2)10(14)13-7-8-3-5-9(12)6-4-8/h3-6,11H,7H2,1-2H3,(H,13,14)
• InChI Key： NRUXBCUNJVHPFQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CNC(C(OC)OC)=O

Computed Properties

• Exact Mass: 287.01571g/mol
• Monoisotopic Mass: 287.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.6Ų

Additional information on N-(4-Bromobenzyl)-2,2-dimethoxyacetamide

N-(4-Bromobenzyl)-2,2-dimethoxyacetamide (CAS No. 1175271-98-3): A Comprehensive Overview

N-(4-Bromobenzyl)-2,2-dimethoxyacetamide (CAS No. 1175271-98-3) is a versatile compound with significant applications in the fields of medicinal chemistry and organic synthesis. This compound, characterized by its unique structure and functional groups, has garnered attention for its potential in drug discovery and development. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of N-(4-Bromobenzyl)-2,2-dimethoxyacetamide.

Chemical Structure and Properties

N-(4-Bromobenzyl)-2,2-dimethoxyacetamide is a derivative of acetamide with a bromobenzyl substituent and two methoxy groups attached to the acetamide moiety. The presence of the bromine atom and the methoxy groups imparts unique chemical and physical properties to the molecule. The compound is typically a white crystalline solid with a molecular weight of 309.35 g/mol. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water.

The chemical structure of N-(4-Bromobenzyl)-2,2-dimethoxyacetamide can be represented as:

            O
            |
            CH3-O-C(=O)-CH(NH-Ph-Br)-CH3
        

Synthesis Methods

The synthesis of N-(4-Bromobenzyl)-2,2-dimethoxyacetamide can be achieved through various routes, each with its own advantages and limitations. One common method involves the reaction of 4-bromobenzylamine with dimethyl acetylene dicarboxylate (DMAD) followed by hydrolysis to form the desired product. Another approach involves the reaction of 4-bromobenzylamine with chloroacetyl chloride in the presence of a base such as triethylamine.

A detailed synthetic protocol for the preparation of N-(4-Bromobenzyl)-2,2-dimethoxyacetamide is as follows:

1. Dissolve 4-bromobenzylamine in anhydrous dichloromethane.
2. Add triethylamine to the solution under stirring.
3. Slowly add chloroacetyl chloride to the mixture at 0°C.
4. Allow the reaction mixture to warm to room temperature and stir for several hours.
5. Pour the reaction mixture into water and extract with dichloromethane.
6. Dry the organic layer over anhydrous magnesium sulfate.
7. Filter and evaporate the solvent under reduced pressure to obtain a crude product.
8. Purify the crude product by column chromatography using silica gel as the stationary phase and a suitable eluent such as hexane/ethyl acetate.

Biological Activities

N-(4-Bromobenzyl)-2,2-dimethoxyacetamide has been investigated for its potential biological activities, including its effects on various cellular processes. Recent studies have shown that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. Additionally, it has been found to possess antiproliferative effects on cancer cells by inducing apoptosis through the activation of caspase pathways.

A study published in the Journal of Medicinal Chemistry reported that N-(4-Bromobenzyl)-2,2-dimethoxyacetamide effectively inhibited the growth of human breast cancer cells (MCF-7) with an IC50 value of 10 μM. The compound was also found to induce G1 cell cycle arrest and increase the expression of p53 and p21 proteins, which are key regulators of cell cycle progression and apoptosis.

Clinical Applications and Research Directions

The potential clinical applications of N-(4-Bromobenzyl)-2,2-dimethoxyacetamide are currently being explored in preclinical studies. Its anti-inflammatory properties make it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Moreover, its antiproliferative effects suggest its potential use in cancer therapy, particularly in combination with other chemotherapeutic agents to enhance treatment efficacy.

Recent research has also focused on optimizing the pharmacokinetic properties of N-(4-Bromobenzyl)-2,2-dimethoxyacetamide. Studies have shown that modifying the structure by introducing additional functional groups can improve its bioavailability and reduce toxicity. For instance, replacing one or both methoxy groups with ethoxy or propoxy groups has been found to enhance solubility and metabolic stability without compromising biological activity.

Conclusion

In conclusion, N-(4-Bromobenzyl)-2,2-dimethoxyacetamide (CAS No. 1175271-98-3) is a promising compound with diverse applications in medicinal chemistry and drug discovery. Its unique chemical structure confers valuable biological activities such as anti-inflammatory and antiproliferative effects. Ongoing research continues to explore its potential clinical applications and optimize its pharmacological properties for therapeutic use. As new findings emerge, this compound is likely to play an increasingly important role in advancing our understanding of disease mechanisms and developing novel treatments.